Cas no 2227910-68-9 ((2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol)
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol
- EN300-1832418
- 2227910-68-9
-
- Inchi: 1S/C7H12N2O/c1-6(10)3-7-4-8-9(2)5-7/h4-6,10H,3H2,1-2H3/t6-/m1/s1
- InChI Key: FBMSQGNMBBBOMH-ZCFIWIBFSA-N
- SMILES: O[C@H](C)CC1C=NN(C)C=1
Computed Properties
- Exact Mass: 140.094963011g/mol
- Monoisotopic Mass: 140.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 38Ų
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1832418-0.05g |
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol |
2227910-68-9 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1832418-0.1g |
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol |
2227910-68-9 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1832418-0.25g |
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol |
2227910-68-9 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1832418-0.5g |
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol |
2227910-68-9 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1832418-1.0g |
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol |
2227910-68-9 | 1g |
$1801.0 | 2023-06-01 | ||
| Enamine | EN300-1832418-2.5g |
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol |
2227910-68-9 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1832418-5.0g |
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol |
2227910-68-9 | 5g |
$5221.0 | 2023-06-01 | ||
| Enamine | EN300-1832418-10.0g |
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol |
2227910-68-9 | 10g |
$7742.0 | 2023-06-01 | ||
| Enamine | EN300-1832418-1g |
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol |
2227910-68-9 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1832418-5g |
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol |
2227910-68-9 | 5g |
$2235.0 | 2023-09-19 |
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on (2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol
Introduction to (2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2227910-68-9)
(2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227910-68-9, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrazole ring, which is a heterocyclic aromatic ring system, and an alcohol functional group, making it a versatile intermediate for synthesizing various bioactive molecules.
The< strong>pyrazole moiety in (2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol is particularly noteworthy, as pyrazole derivatives are widely recognized for their pharmacological activities. These derivatives have been extensively studied for their roles in antiviral, antibacterial, anti-inflammatory, and anticancer applications. The presence of the< strong>methyl group on the pyrazole ring enhances its reactivity and binding affinity to biological targets, making it an attractive scaffold for drug design.
Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of (2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol. These studies have demonstrated that the compound can effectively interact with specific enzymes and receptors, which are crucial for various metabolic pathways. This interaction potential has led to its exploration as a lead compound in the development of novel therapeutic agents.
In the realm of drug discovery, (2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol has been utilized as a building block for more complex molecules. Its structural flexibility allows chemists to modify its core structure while retaining its pharmacological properties. This adaptability has been exploited in the synthesis of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The alcohol functional group in the compound also facilitates further derivatization, enabling the creation of diverse analogs with tailored biological activities.
The< strong> stereochemistry of (2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol is another critical aspect that contributes to its pharmaceutical relevance. The (R) configuration at the chiral center imparts specific interactions with biological targets, influencing the compound's efficacy and selectivity. This stereochemical feature has been a focus of interest in medicinal chemistry research, as it can significantly impact drug-like properties such as solubility, permeability, and metabolic stability.
Current research in this area has also explored the< strong>synthetic pathways for producing (2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol efficiently and scalable manner. Advances in green chemistry principles have led to the development of more sustainable synthetic routes that minimize waste and energy consumption. These innovations not only enhance the cost-effectiveness of producing the compound but also align with global efforts to promote environmental responsibility in pharmaceutical manufacturing.
The< strong-pharmacokinetic profile of (2R)-1-(1-methyl-1H-pyrazol-4-yI)propan_2_ol is another area where significant research has been conducted. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. These findings suggest that it could be suitable for oral administration and may exhibit prolonged half-life upon systemic delivery.
In conclusion,( 2R ) - 11 - methyl - 11 H - pyrazoIe - 44 yI ) propa_n_22 ol ( CAS No . 22279I0 - 68 - 99 is a promising compound with diverse pharmaceutical applications . Its unique structural features , including the pyra_zole moiety , methyl group , and stereochemistry , make it an excellent candidate for further research and development . As our understanding of molecular interactions continues to grow , compounds like these will play an increasingly important role in addressing unmet medical needs . p >
2227910-68-9 ((2R)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)